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Cat. No.: B583619

Get Quote

Foreword: The Rationale for Isotopic Labeling in
Modern Drug Development
In the landscape of pharmaceutical research and development, the strategic use of isotopically

labeled compounds is a cornerstone of innovation. The substitution of hydrogen with its

heavier, stable isotope, deuterium (²H or D), can profoundly influence a molecule's

pharmacokinetic profile. This "deuterium effect" can manifest as a slower rate of metabolic

degradation, leading to increased systemic exposure and potentially improved therapeutic

efficacy or a more favorable dosing regimen. Ponazuril, a triazinetrione antiprotozoal agent, is a

critical therapeutic for coccidiosis and other protozoal infections in veterinary medicine.[1][2][3]

[4] The synthesis of Ponazuril-d3, its deuterated analog, is therefore of significant interest for

use as an internal standard in pharmacokinetic studies and as a potential therapeutic agent

with enhanced metabolic stability. This guide provides a comprehensive overview of a

proposed synthetic route and the analytical methodologies for the definitive characterization of

Ponazuril-d3.

Section 1: Proposed Synthesis of Ponazuril-d3
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The synthesis of Ponazuril-d3 can be approached by modifying the established synthetic

pathway of Ponazuril. A logical and efficient strategy involves the introduction of the deuterium

label at the N-methyl group of the triazinetrione ring. This position is metabolically labile, and its

deuteration is anticipated to have a significant impact on the drug's metabolism.[5]

Retrosynthetic Analysis
A retrosynthetic approach to Ponazuril-d3 suggests a convergent synthesis, bringing together

a deuterated N-methylated triazinetrione precursor and an appropriate aniline derivative.

Proposed Synthetic Pathway
The proposed synthesis is a multi-step process, beginning with commercially available starting

materials.

Step 1: Synthesis of 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline

This intermediate is synthesized according to established literature procedures for the non-

deuterated compound.[6] The synthesis involves the reaction of 4-(trifluoromethylthio)phenol

with 2-chloro-5-nitrotoluene, followed by the reduction of the nitro group to an aniline.[6]

Step 2: Synthesis of 1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione

This key step introduces the deuterium label. The synthesis starts with the reaction of cyanuric

acid with an excess of deuterated methyl iodide (CD₃I) in the presence of a suitable base, such

as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

Step 3: Coupling Reaction to Yield Ponazuril-d3

The final step involves the coupling of 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline with 1-

(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione. This reaction is typically carried out in the

presence of a coupling agent, such as a carbodiimide, and a catalyst in an appropriate solvent.

Experimental Protocol: Synthesis of Ponazuril-d3
Materials:

3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline
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Cyanuric acid

Trideuteromethyl iodide (CD₃I, 99.5 atom % D)

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Ethyl acetate

Hexane

Silica gel for column chromatography

Procedure:

Step A: Synthesis of 1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione

To a stirred solution of cyanuric acid (1.0 eq) in DMF, add potassium carbonate (3.0 eq).

Slowly add trideuteromethyl iodide (1.2 eq) to the reaction mixture at room temperature.

Heat the reaction to 60°C and stir for 12 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.
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Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient.

Step B: Synthesis of Ponazuril-d3

Dissolve 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline (1.0 eq) and 1-

(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione (1.1 eq) in dry DCM.

Add DCC (1.2 eq) and a catalytic amount of DMAP to the solution.

Stir the reaction mixture at room temperature for 24 hours.

Monitor the reaction by TLC.

After completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

Wash the filtrate with 1N HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

Purify the crude Ponazuril-d3 by column chromatography on silica gel using a hexane-ethyl

acetate gradient to afford the final product as a white solid.

Diagram of the Proposed Synthetic Workflow:
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Step 1: Intermediate Synthesis

Step 2: Deuteration

Step 3: Coupling3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline

Ponazuril-d3

DCC, DMAP, DCM

Cyanuric Acid

1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione

K2CO3, DMF

CD3I
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Caption: Proposed synthetic workflow for Ponazuril-d3.

Section 2: Characterization of Ponazuril-d3
The definitive identification and purity assessment of the synthesized Ponazuril-d3 are

achieved through a combination of spectroscopic and chromatographic techniques.

Mass Spectrometry (MS)
Mass spectrometry is a primary tool for confirming the incorporation of deuterium and

determining the isotopic purity of the final product.

Expected Molecular Ion: The molecular weight of Ponazuril is 457.38 g/mol .[7] For

Ponazuril-d3, the expected molecular ion peak in high-resolution mass spectrometry

(HRMS) will be shifted by approximately 3 Da to ~460.40 g/mol .

Isotopic Distribution: The mass spectrum will exhibit a characteristic isotopic cluster. The

relative abundance of the M+1, M+2, etc., peaks will differ from that of the non-deuterated

standard due to the presence of deuterium.[8][9] Analysis of this distribution allows for the

calculation of the isotopic enrichment.
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Fragmentation Pattern: The fragmentation pattern of Ponazuril-d3 in tandem MS (MS/MS)

will be similar to that of Ponazuril, but fragments containing the deuterated methyl group will

show a corresponding mass shift.[10][11][12][13][14] This provides further structural

confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information and confirms the position of the

deuterium label.

¹H NMR: In the proton NMR spectrum of Ponazuril-d3, the singlet corresponding to the N-

methyl protons will be absent or significantly diminished, confirming successful deuteration at

this position. The remaining proton signals of the molecule should be consistent with the

Ponazuril structure.

²H NMR: A deuterium NMR spectrum will show a signal corresponding to the

trideuteromethyl group, providing direct evidence of deuterium incorporation.

¹³C NMR: The carbon NMR spectrum will show a characteristic triplet for the carbon of the

CD₃ group due to C-D coupling, and a slight upfield shift compared to the CH₃ group in the

non-deuterated compound.

High-Performance Liquid Chromatography (HPLC)
HPLC is employed to determine the chemical purity of the synthesized Ponazuril-d3.

Methodology: A reverse-phase HPLC method with UV detection is suitable for this analysis.

[15][16][17][18][19] A C18 column is typically used with a mobile phase consisting of a

mixture of acetonitrile and water, often with a small amount of acid (e.g., formic acid) to

improve peak shape.[15]

Purity Assessment: The purity is determined by integrating the peak area of Ponazuril-d3
and expressing it as a percentage of the total peak area in the chromatogram. The retention

time of Ponazuril-d3 is expected to be very similar to that of the non-deuterated standard.
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Experimental Protocol: Characterization of
Ponazuril-d3
1. High-Resolution Mass Spectrometry (HRMS)

Instrument: Q-TOF or Orbitrap Mass Spectrometer

Ionization Mode: Electrospray Ionization (ESI), positive mode

Data Analysis: Determine the accurate mass of the molecular ion and compare it to the

theoretical mass of C₁₈H₁₁D₃F₃N₃O₆S. Analyze the isotopic distribution to calculate the

percentage of deuterium incorporation.

2. NMR Spectroscopy

Instrument: 400 MHz or higher NMR spectrometer

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

Experiments: ¹H NMR, ¹³C NMR, ²H NMR

Data Analysis: Confirm the absence of the N-methyl proton signal in the ¹H NMR spectrum

and the presence of the corresponding deuterium signal in the ²H NMR spectrum. Analyze

the ¹³C NMR for the characteristic signal of the CD₃ carbon.

3. HPLC Purity Analysis

System: HPLC with UV detector

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: Acetonitrile:Water (60:40) with 0.1% Formic Acid

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 10 µL
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Data Analysis: Integrate the peak areas to determine the chemical purity.

Table of Expected Analytical Data for Ponazuril-d3:

Analytical Technique Parameter
Expected Result for

Ponazuril-d3

HRMS (ESI+) [M+H]⁺ ~461.08 m/z

Isotopic Enrichment >98%

¹H NMR N-CH₃ Signal
Absent or significantly reduced

intensity

Aromatic & other signals
Consistent with Ponazuril

structure

¹³C NMR N-CD₃ Signal Triplet, slightly upfield shift

HPLC-UV Purity >98%

Retention Time
Similar to non-deuterated

Ponazuril

Diagram of the Characterization Workflow:
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Synthesized Product
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Pure Ponazuril-d3
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Caption: Workflow for the characterization of Ponazuril-d3.

Section 3: Conclusion and Future Perspectives
This guide has outlined a robust and scientifically sound approach for the synthesis and

comprehensive characterization of Ponazuril-d3. The proposed synthetic route is efficient and

utilizes readily available starting materials, with the key deuteration step being a straightforward

N-alkylation with a deuterated reagent. The analytical methodologies described provide a multi-

faceted approach to ensure the structural integrity, isotopic enrichment, and chemical purity of

the final product.
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The availability of high-purity Ponazuril-d3 is invaluable for researchers in drug metabolism

and pharmacokinetics, enabling more accurate quantification of the parent drug in biological

matrices. Furthermore, the potential for deuterated compounds to exhibit improved metabolic

stability opens avenues for the development of "next-generation" therapeutic agents. Future

studies should focus on the in vitro and in vivo evaluation of Ponazuril-d3 to assess its

metabolic fate and compare its pharmacokinetic profile to that of the non-deuterated drug.

Such investigations will be critical in realizing the full potential of this isotopically labeled

compound in both research and clinical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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